Bisphenol AF
Bisphenol AF
Bisphenol AF is an organofluorine compound that is bisphenol A with its methyl hydrogens replaced by fluorines. It has a role as a metabolite. It is an organofluorine compound and a bisphenol. It derives from a bisphenol A.
Brand Name:
Vulcanchem
CAS No.:
1478-61-1
VCID:
VC21095401
InChI:
InChI=1S/C15H10F6O2/c16-14(17,18)13(15(19,20)21,9-1-5-11(22)6-2-9)10-3-7-12(23)8-4-10/h1-8,22-23H
SMILES:
C1=CC(=CC=C1C(C2=CC=C(C=C2)O)(C(F)(F)F)C(F)(F)F)O
Molecular Formula:
C15H10F6O2
Molecular Weight:
336.23 g/mol
Bisphenol AF
CAS No.: 1478-61-1
Cat. No.: VC21095401
Molecular Formula: C15H10F6O2
Molecular Weight: 336.23 g/mol
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Specification
| Description | Bisphenol AF is an organofluorine compound that is bisphenol A with its methyl hydrogens replaced by fluorines. It has a role as a metabolite. It is an organofluorine compound and a bisphenol. It derives from a bisphenol A. |
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| CAS No. | 1478-61-1 |
| Molecular Formula | C15H10F6O2 |
| Molecular Weight | 336.23 g/mol |
| IUPAC Name | 4-[1,1,1,3,3,3-hexafluoro-2-(4-hydroxyphenyl)propan-2-yl]phenol |
| Standard InChI | InChI=1S/C15H10F6O2/c16-14(17,18)13(15(19,20)21,9-1-5-11(22)6-2-9)10-3-7-12(23)8-4-10/h1-8,22-23H |
| Standard InChI Key | ZFVMWEVVKGLCIJ-UHFFFAOYSA-N |
| Impurities | Impurities in Commercial Products: o,p-monoadducts, o,p-bisphenol AF, bis-hexafluoroacetone, trimer, phenol, hydrofluoric acid, and water (technical grade); fluoride, color (APHA), methanol insolubles (at 105 °C), phenol, and water. |
| SMILES | C1=CC(=CC=C1C(C2=CC=C(C=C2)O)(C(F)(F)F)C(F)(F)F)O |
| Canonical SMILES | C1=CC(=CC=C1C(C2=CC=C(C=C2)O)(C(F)(F)F)C(F)(F)F)O |
| Boiling Point | 400 °C[NTP; Chemical Information Profile for Bisphenol AF |
| Colorform | White to light gray powde |
| Melting Point | 162.0 °C 159- 162 °C |
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